Cas no 1448045-84-8 (1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide)

1-(Methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide is a synthetic small molecule featuring a piperidine-thiazole core with a methylsulfonyl and carboxamide functionalization. Its structural design confers high selectivity and binding affinity for specific biological targets, making it a valuable intermediate in medicinal chemistry research. The compound exhibits favorable physicochemical properties, including solubility and stability, facilitating its use in drug discovery applications. Its modular scaffold allows for further derivatization, enabling the exploration of structure-activity relationships. The presence of the thiazole moiety enhances potential interactions with biological systems, while the sulfonyl group contributes to metabolic stability. This compound is particularly suited for investigations in kinase inhibition or GPCR modulation.
1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide structure
1448045-84-8 structure
Product name:1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide
CAS No:1448045-84-8
MF:C15H24N4O3S2
MW:372.506060600281
CID:6285876
PubChem ID:71810019

1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • F6446-0629
    • 1448045-84-8
    • 1-METHANESULFONYL-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]PIPERIDINE-4-CARBOXAMIDE
    • 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide
    • AKOS024567009
    • 1-methylsulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
    • VU0549255-1
    • Inchi: 1S/C15H24N4O3S2/c1-24(21,22)19-9-2-12(3-10-19)14(20)17-13-4-7-18(8-5-13)15-16-6-11-23-15/h6,11-13H,2-5,7-10H2,1H3,(H,17,20)
    • InChI Key: FMOGBZCNZAVHBM-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCC(C(NC2CCN(C3=NC=CS3)CC2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 372.12898299g/mol
  • Monoisotopic Mass: 372.12898299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų
  • XLogP3: 1

1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6446-0629-10μmol
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
10μl
$103.5 2023-05-20
Life Chemicals
F6446-0629-75mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
75mg
$312.0 2023-05-20
Life Chemicals
F6446-0629-40mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
40mg
$210.0 2023-05-20
Life Chemicals
F6446-0629-2mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
2mg
$88.5 2023-05-20
Life Chemicals
F6446-0629-5mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
5mg
$103.5 2023-05-20
Life Chemicals
F6446-0629-2μmol
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
2μl
$85.5 2023-05-20
Life Chemicals
F6446-0629-25mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
25mg
$163.5 2023-05-20
Life Chemicals
F6446-0629-30mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
30mg
$178.5 2023-05-20
Life Chemicals
F6446-0629-1mg
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
1mg
$81.0 2023-05-20
Life Chemicals
F6446-0629-20μmol
1-methanesulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
1448045-84-8 90%+
20μl
$118.5 2023-05-20

Additional information on 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8)

In recent years, the compound 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Biological studies have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant reduction in kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for drug development. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the thiazole and piperidine moieties in its mechanism of action.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide. The compound displayed favorable bioavailability and metabolic stability in animal models, with minimal off-target effects. These findings support its potential for advancement into clinical trials, particularly for conditions such as autoimmune diseases and certain cancers.

In conclusion, the ongoing research on 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8) underscores its therapeutic promise and highlights the need for further investigation into its clinical applications. The compound's unique chemical structure and robust biological activity make it a compelling candidate for future drug development efforts in the chemical biology and pharmaceutical industries.

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd